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Compound of Interest

Compound Name: Ziyuglycoside |

Cat. No.: B568928

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ziyuglycoside | is a key bioactive triterpenoid saponin isolated from the roots of Sanguisorba
officinalis L.[1][2]. It has demonstrated a range of pharmacological activities, including
antioxidant, anticancer, and anti-wrinkle properties[1][2][3]. Notably, Ziyuglycoside I is being
investigated as a promising candidate for treating leucopenia[4][5]. To facilitate preclinical and
clinical development, a robust and sensitive analytical method for the accurate quantification of
Ziyuglycoside I in biological matrices is essential. This application note provides a detailed
protocol for the determination of Ziyuglycoside I in plasma using a validated High-
Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) method.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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